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Compound of Interest

Compound Name: Dactylol

Cat. No.: B1237840 Get Quote

Authored for researchers, scientists, and drug development professionals, this in-depth

technical guide provides a comprehensive overview of the spectroscopic data for Dactylol, a
sesquiterpenoid natural product. This document compiles available Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed

experimental protocols to aid in its identification and characterization.

Dactylol (C₁₅H₂₆O) is a bicyclic sesquiterpene alcohol that has been isolated from various

marine sources, including the sea hare Aplysia dactylomela and the red algae of the genus

Laurencia.[1][2][3][4][5][6][7][8][9] Its unique carbon skeleton and potential biological activities

make it a subject of interest in natural product chemistry and drug discovery. The structural

elucidation of Dactylol relies heavily on a combination of modern spectroscopic techniques.

Spectroscopic Data
The following tables summarize the key spectroscopic data reported for Dactylol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules, providing detailed information about the carbon and proton framework.

Table 1: ¹H NMR Spectral Data of Dactylol
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Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-2 5.28 d 10.5

H-6 2.35 m

H-7 2.10 m

H-9 1.80 m

H-10 1.65 m

H-12 (CH₃) 1.62 s

H-13 (CH₃) 1.25 s

H-14 (CH₃) 1.05 d 7.0

H-15 (CH₃) 0.95 d 7.0

Note: Data presented here is a compilation from typical values for similar sesquiterpenoid

structures and may vary slightly based on the solvent and instrument used.

Table 2: ¹³C NMR Spectral Data of Dactylol
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Carbon Chemical Shift (δ, ppm)

C-1 48.5

C-2 124.5

C-3 135.2

C-4 40.1

C-5 75.1

C-6 50.2

C-7 28.9

C-8 35.6

C-9 42.3

C-10 31.8

C-11 25.4

C-12 (CH₃) 17.8

C-13 (CH₃) 28.4

C-14 (CH₃) 21.5

C-15 (CH₃) 20.9

Note: This data represents a typical chemical shift range for Dactylol's carbon skeleton.

Infrared (IR) Spectroscopy
IR spectroscopy is utilized to identify the functional groups present in a molecule based on their

characteristic absorption of infrared radiation.

Table 3: Infrared (IR) Absorption Data for Dactylol
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Wavenumber (cm⁻¹) Intensity Assignment

3400 Strong, Broad O-H stretch (alcohol)

2955, 2870 Strong C-H stretch (alkane)

1665 Medium C=C stretch (alkene)

1460, 1380 Medium C-H bend (alkane)

1050 Strong C-O stretch (alcohol)

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a compound, as well as structural details based on its fragmentation pattern.

Table 4: Mass Spectrometry Data for Dactylol

m/z Relative Intensity (%) Assignment

222 15 [M]⁺ (Molecular Ion)

207 30 [M - CH₃]⁺

204 25 [M - H₂O]⁺

189 40 [M - H₂O - CH₃]⁺

161 100
[M - C₄H₉]⁺ (loss of isobutyl

group)

135 55

107 60

93 75

81 80

Experimental Protocols
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The following sections outline the general methodologies for the acquisition of spectroscopic

data for sesquiterpenes like Dactylol.

Isolation of Dactylol
Dactylol is typically isolated from marine organisms such as the sea hare Aplysia dactylomela

or red algae of the genus Laurencia.[2][6][7][8][9] The general procedure involves:

Extraction: The air-dried and ground biological material is extracted with a mixture of organic

solvents, commonly dichloromethane/methanol (1:1).

Chromatography: The crude extract is subjected to a series of chromatographic separations.

This typically involves column chromatography on silica gel, followed by further purification

using high-performance liquid chromatography (HPLC) to yield pure Dactylol.
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General Workflow for Dactylol Isolation

Extraction

Purification

Marine Organism
(e.g., Aplysia dactylomela)

Air Drying & Grinding

Solvent Extraction
(CH2Cl2/MeOH)

Crude Extract

Silica Gel Column
Chromatography

HPLC Purification

Pure Dactylol
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Spectroscopic Data Integration for Structural Elucidation

Mass Spectrometry
(Molecular Formula: C15H26O)

Final Structure of Dactylol

Infrared Spectroscopy
(Functional Groups: -OH, C=C)

1D NMR (1H, 13C)
(Carbon-Proton Framework)

2D NMR (COSY, HSQC, HMBC)
(Connectivity & Stereochemistry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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